Cas no 58814-41-8 (3-tert-butylisoquinolin-1-amine)

3-tert-butylisoquinolin-1-amine structure
58814-41-8 structure
Product Name:3-tert-butylisoquinolin-1-amine
CAS No:58814-41-8
MF:C13H16N2
MW:200.279542922974
CID:1612327
PubChem ID:3041923
Update Time:2025-04-21

3-tert-butylisoquinolin-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butylisoquinolin-1-amine
    • BRN 0474703
    • 1-Isoquinolinamine, 3-(1,1-dimethylethyl)-
    • DB-339538
    • Isoquinoline, 1-amino-3-tert-butyl-
    • AKOS005232368
    • SCHEMBL1370441
    • 5-22-10-00433 (Beilstein Handbook Reference)
    • 1-Amino-3-tert-butylisoquinoline
    • 58814-41-8
    • DTXSID30207545
    • Inchi: 1S/C13H16N2/c1-13(2,3)11-8-9-6-4-5-7-10(9)12(14)15-11/h4-8H,1-3H3,(H2,14,15)
    • InChI Key: BXWSZTOFUTUGKG-UHFFFAOYSA-N
    • SMILES: N1C(=C2C=CC=CC2=CC=1C(C)(C)C)N

Computed Properties

  • Exact Mass: 200.13148
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91
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